6-(Chloromethyl)-2,3-dihydropyrazolo[5,1-b][1,3]oxazole

• IUPAC Name: 6-(chloromethyl)-2,3-dihydropyrazolo[5,1-b][1,3]oxazole
• InChI: InChI=1S/C6H7ClN2O/c7-4-5-3-6-9(8-5)1-2-10-6/h3H,1-2,4H2
• InChI Key: APIDITJMCNMXCH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=NN21)CCl
• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol

Description

Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom separated by a carbon atom in a five-membered ring. It’s an important heterocyclic nucleus with a wide spectrum of biological activities.

Synthesis Analysis

Oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine. This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions. For example, they can be arylated at both C-5 and C-2 positions with high regioselectivity for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Physical And Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C. It’s a weak base; its conjugate acid has a pKa of 0.8.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on their specific structure and the biological target. For example, some oxazole derivatives have been found to have affinity at adenosine A1 and A2A receptors.

Safety and Hazards

Oxazole compounds can cause skin and eye irritation, and may cause respiratory irritation. They should be handled with appropriate safety precautions, including wearing protective gloves, clothing, and eye/face protection.

Future Directions

Oxazoles and their derivatives represent an immensely versatile family of heterocyclic compounds for future exploitation by both synthetic and medicinal chemists. Their diverse biological activities make them valuable for the development of new therapeutic agents.